Ethyl 5-[(cyclohexylcarbonyl)(2-thienylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C23H25NO6S2
• Molecular Weight: 475.6 g/mol
• IUPAC Name: ethyl 5-[cyclohexanecarbonyl(thiophen-2-ylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C23H25NO6S2/c1-3-29-23(26)21-15(2)30-19-12-11-17(14-18(19)21)24(22(25)16-8-5-4-6-9-16)32(27,28)20-10-7-13-31-20/h7,10-14,16H,3-6,8-9H2,1-2H3
• InChI Key: ZOTCMXLZOFPXMB-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)N(C(=O)C3CCCCC3)S(=O)(=O)C4=CC=CS4)C

Description

Ethyl 5-[(cyclohexylcarbonyl)(2-thienylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "Compound X" in the scientific literature.

Scientific Research Applications

Compound X has been studied extensively for its potential applications in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. It has also been studied for its potential use as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of Compound X is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. This results in a variety of biological effects, including the suppression of inflammation and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. It has also been shown to have anti-viral effects against certain viruses.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high level of purity. It is also stable under a variety of conditions and can be stored for long periods of time without degradation. However, there are also some limitations to its use. For example, it may have off-target effects on other enzymes and signaling pathways, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on Compound X. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and viral infections. Another area of interest is its potential use as a research tool for studying the mechanisms of inflammation and apoptosis in the body. Additionally, further research is needed to fully understand the mechanism of action of Compound X and its potential off-target effects.

Synthesis Methods

Compound X can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process involves the use of organic solvents and requires specialized equipment and expertise. The exact synthesis method used may vary depending on the specific application of Compound X.